Cas no 2137488-98-1 (3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide)

• Product Name: 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• CAS No: 2137488-98-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5866782
• PubChem ID: 165746393
• Update Time: 2025-08-04

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-[(propan-2-yl)amino]propanamide
• 2137488-98-1
• EN300-1140611

• Inchi： 1S/C11H20N4O/c1-7(2)13-10(11(12)16)6-15-5-8(3)14-9(15)4/h5,7,10,13H,6H2,1-4H3,(H2,12,16)
• InChI Key： CPIFPEHADRMVLR-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=C(C)N=C1C)NC(C)C)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide

Introduction to 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS No. 2137488-98-1)

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide, identified by its CAS number 2137488-98-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a 2,4-dimethyl-1H-imidazole core and an aminopropanamide side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple functional groups makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The 2,4-dimethyl-1H-imidazole moiety is a well-studied pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its structural rigidity and electron-rich nature allow for strong binding interactions with enzymes and receptors. In contrast, the aminopropanamide group introduces a polar and basic character to the molecule, enhancing its solubility in aqueous environments and potentially facilitating cellular uptake. This combination of features makes 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding affinity of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide to various protein targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have demonstrated moderate binding affinity to certain kinases, which are key regulators of cell proliferation and survival. The 2,4-dimethyl-1H-imidazole ring appears to be crucial for interactions with these targets, while the aminopropanamide side chain modulates the overall pharmacokinetic profile. Further optimization of this scaffold could lead to the development of more potent and selective kinase inhibitors.

The synthesis of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide presents both challenges and opportunities for synthetic chemists. The introduction of the dimethylimidazole core requires precise control over reaction conditions to avoid unwanted side products. Additionally, the installation of the aminopropanamide group necessitates careful selection of protecting groups and coupling reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. The imidazole moiety has been shown to interact with immune cells through various signaling pathways. Preclinical studies are underway to evaluate whether 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide can influence immune cell function, particularly in contexts where immune regulation is dysregulated. These investigations could open new avenues for treating autoimmune disorders and infections.

The development of novel drug candidates is often hampered by issues related to bioavailability and metabolic stability. The structural features of 3-(2,4-dimethyl-1H-imidazol-1-yli)-l)-2-(propan-l)-yIaminopropnarnide, however, suggest that it may possess favorable pharmacokinetic properties. Computational modeling has predicted that the compound can be metabolically stable in vivo while maintaining good solubility in biological fluids. This balance is critical for achieving therapeutic efficacy without excessive toxicity.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical applications. The case of 3-(24dimethyI-IH-mldazol-l-yI)-24(propanZyl)amino-propanarnide exemplifies how interdisciplinary approaches can accelerate drug discovery. By combining expertise in organic synthesis, computational chemistry, and pharmacology, scientists are able to rapidly identify promising candidates for further development.

The future prospects for this compound remain promising as new research emerges. Ongoing studies are exploring its interactions with additional biological targets and its potential applications in therapeutic areas beyond inflammation and immunity. As our understanding of disease mechanisms continues to evolve, compounds like 3(24dimethyll-IH-mldazole-l-yI)-24(propanZyl)amino-propanarnide will play an increasingly important role in developing next-generation treatments.